Cas no 22944-67-8 (1-benzyl-1H-imidazol-2-amine)

• Product Name: 1-benzyl-1H-imidazol-2-amine
• CAS No: 22944-67-8
• MF: C₁₀H₁₁N₃
• MW: 173.214441537857
• MDL: MFCD03412452
• CID: 251519
• PubChem ID: 42614533
• Update Time: 2025-11-01

1-benzyl-1H-imidazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazol-2-amine,1-(phenylmethyl)-
• 1-BENZYL-1H-IMIDAZOL-2-YLAMINE
• 1-benzylimidazol-2-amine
• 1-benzyl-2-amino-1H-imidazole
• 1-Benzyl-2-aminoimidazol
• 1H-Imidazol-2-amine,1-(phenylmethyl)
• 2-Amino-1-benzyl-imidazol
• 2-amino-1-benzylimidazole
• Imidazole,2-amino-1-benzyl-(8CI)
• DTXSID50655145
• 1-Benzyl-1H-imidazol-2-amine
• SCHEMBL1126356
• 1H-Imidazol-2-amine, 1-(phenylmethyl)-
• 1-Benzyl-1H-imidazol-2-ylamine, 90%
• MFCD03412452
• AKOS009209470
• N-benzyl-2-aminoimidazole
• 22944-67-8
• NYYVBVQVGYJWIN-UHFFFAOYSA-N
• KS-8611
• EN300-58361
• Z336087890
• 1-benzyl-1H-imidazol-2-amine

• MDL： MFCD03412452
• Inchi： 1S/C10H11N3/c11-10-12-6-7-13(10)8-9-4-2-1-3-5-9/h1-7H,8H2,(H2,11,12)
• InChI Key： NYYVBVQVGYJWIN-UHFFFAOYSA-N
• SMILES： N1(C=CN=C1N)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 173.09500
• Monoisotopic Mass: 173.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• Density: 1.16
• Boiling Point: 386°C at 760 mmHg
• Flash Point: 187.2°C
• Refractive Index: 1.622
• PSA: 43.84000
• LogP: 2.09480

Additional information on 1-benzyl-1H-imidazol-2-amine

Introduction to 1-Benzyl-1H-Imidazol-2-Amine (CAS No. 22944-67-8)

1-Benzyl-1H-imidazol-2-amine, also known by its CAS number 22944-67-8, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a benzyl group attached to an imidazole ring, and an amine functional group. The combination of these structural elements imparts 1-Benzyl-1H-imidazol-2-amine with a range of chemical and biological properties that make it a valuable intermediate in the synthesis of various pharmaceuticals and bioactive molecules.

The chemical formula of 1-Benzyl-1H-imidazol-2-amine is C₉H₁₁N₃, and its molecular weight is approximately 157.19 g/mol. The compound is typically a white crystalline solid at room temperature, with a melting point ranging from 98 to 100°C. Its solubility in water is limited, but it dissolves readily in organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). These physical properties make it suitable for various laboratory and industrial applications.

In the realm of medicinal chemistry, 1-Benzyl-1H-imidazol-2-amine has been extensively studied for its potential therapeutic applications. Recent research has highlighted its role as a potent modulator of various biological pathways, including those involved in neurotransmission, inflammation, and cell signaling. For instance, studies have shown that 1-Benzyl-1H-imidazol-2-amine can act as an agonist or antagonist at specific receptors, making it a promising candidate for the development of novel drugs targeting neurological disorders, inflammatory conditions, and other diseases.

A notable area of research involves the use of 1-Benzyl-1H-imidazol-2-amine in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Preclinical studies have demonstrated that this compound can cross the blood-brain barrier and exert neuroprotective effects by modulating the activity of key enzymes and receptors involved in neuronal function. Additionally, its ability to inhibit certain enzymes associated with oxidative stress and inflammation has been shown to reduce neuronal damage and improve cognitive function in animal models.

Beyond its potential as a therapeutic agent, 1-Benzyl-1H-imidazol-2-amine is also used as a building block in the synthesis of more complex molecules. Its reactivity with various functional groups allows chemists to introduce additional substituents or modify existing ones, thereby expanding its utility in drug discovery and development. For example, researchers have synthesized derivatives of 1-Benzyl-1H-imidazol-2-amine that exhibit enhanced potency or selectivity for specific targets, making them more effective candidates for clinical trials.

The safety profile of 1-Benzyl-1H-imidazol-2-amine is another critical aspect that has been extensively evaluated. Toxicological studies have shown that this compound exhibits low toxicity when administered at therapeutic doses. However, like any chemical substance, it should be handled with appropriate precautions to ensure safety in laboratory settings. Proper storage conditions, such as maintaining it in a cool, dry place away from strong oxidizers, are essential to preserve its stability and efficacy.

In conclusion, 1-Benzyl-1H-imidazol-2-amine (CAS No. 22944-67-8) is a multifaceted compound with significant potential in both research and pharmaceutical applications. Its unique chemical structure and biological properties make it an important molecule for scientists working in medicinal chemistry, drug discovery, and related fields. As ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, the future prospects for this compound appear promising.